2,2-Dimethylcyclohexane-1-carbaldehyde

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 2,2-dimethylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C9H16O/c1-9(2)6-4-3-5-8(9)7-10/h7-8H,3-6H2,1-2H3
• InChI Key: PRMCTXHFPWJOSP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1C=O)C

Description

2,2-Dimethylcyclohexane-1-carbaldehyde (CAS 13155-56-1) is an organic compound with the molecular formula C9H16O and a molecular weight of 140.22 g/mol . This compound is of significant interest in fragrance and flavor research due to its complex odor profile, which is characterized as predominantly herbal, green, and floral, with fresh, woody, minty, and aldehydic nuances . It is a volatile compound, and its analysis by gas chromatography on a non-polar HP-5MS column has been reported, with a retention index of 1005 under programmed temperature conditions . A key natural source of this molecule is Greek saffron ( Crocus sativus ), identifying it as a constituent of this commercially and culturally important plant . From a physico-chemical perspective, it has an estimated boiling point of 178°C (451.15 K) and a calculated vapor pressure . Its fast evaporation rate makes it a relevant subject for studies on top notes in perfumery . The compound's regulatory status is favorable for research and development, with no usage restrictions reported in standard product categories, making it suitable for a wide range of experimental applications from fine fragrances to household care products . This product is intended for research purposes only and is not intended for human consumption, diagnostic, or therapeutic use.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key differences among analogs arise from substituent positions, saturation (cyclohexane vs. cyclohexene), and additional functional groups (e.g., oxo, ethoxy). Below is a comparative analysis:

Table 1: Comparative Analysis of Cyclohexane/ene Carbaldehyde Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reactivity Notes
2,2-Dimethylcyclohexane-1-carbaldehyde	C₉H₁₆O	140.23	Saturated cyclohexane, 2,2-dimethyl substituents, aldehyde group.	Steric hindrance reduces nucleophilic addition rates compared to less-substituted analogs.
2-Methylcyclohex-1-ene-1-carbaldehyde	C₈H₁₂O	124.18	Cyclohexene ring (unsaturated), methyl at 2-position, aldehyde at 1-position.	Higher reactivity due to conjugated double bond (e.g., Diels-Alder reactions).
2,4-Dimethyl-3-cyclohexenecarboxaldehyde	C₉H₁₄O	138.21	Cyclohexene ring, methyl groups at 2 and 4 positions.	Steric and electronic effects alter regioselectivity in oxidation/reduction.
2-Oxocyclohexane-1-carbaldehyde	C₇H₁₀O₂	126.15	Cyclohexane with ketone (oxo) and aldehyde groups.	Competitive reactivity between aldehyde and ketone functional groups.
1-Ethoxycyclohexane-1-carbaldehyde	C₉H₁₆O₂	156.23	Ethoxy group at 1-position, aldehyde at adjacent carbon.	Increased polarity due to ethoxy group; potential for acetal formation.

Physicochemical Properties

• Boiling Points : Saturated derivatives (e.g., 2,2-dimethylcyclohexane-1-carbaldehyde) generally exhibit higher boiling points than unsaturated analogs due to stronger van der Waals interactions. For example, 2-Methylcyclohex-1-ene-1-carbaldehyde (unsaturated) has a lower molecular weight (124.18 g/mol) and likely a lower boiling point compared to the saturated 2,2-dimethyl variant .
• Polarity : The ethoxy group in 1-ethoxycyclohexane-1-carbaldehyde increases polarity, enhancing solubility in polar solvents .

Preparation Methods

Oxidation of 2,2-Dimethylcyclohexanemethanol

The oxidation of 2,2-dimethylcyclohexanemethanol to the corresponding aldehyde is a straightforward route. Pyridinium chlorochromate (PCC) in dichloromethane selectively oxidizes primary alcohols to aldehydes without over-oxidation to carboxylic acids. A study demonstrated that reacting 2,2-dimethylcyclohexanemethanol with PCC at 0°C for 4 hours yields 2,2-dimethylcyclohexane-1-carbaldehyde in 78% efficiency . Alternatively, the Swern oxidation (oxalyl chloride and dimethyl sulfoxide) achieves comparable results but requires stringent temperature control (-78°C) to prevent side reactions .

Recent advances utilize TEMPO (2,2,6,6-tetramethylpiperidin-1-oxyl) as a catalyst with bleach as the terminal oxidant. This method operates under aqueous conditions at room temperature, aligning with green chemistry principles. Pilot-scale trials reported 85% yield with a turnover number (TON) of 1,200 for TEMPO .

Hydrogenation of Substituted Benzaldehyde Acetals

Adapting the method from JP2005187352A, nuclear hydrogenation of 2,2-dimethylbenzaldehyde dialkyl acetals produces cyclohexane derivatives . For example, 2,2-dimethylbenzaldehyde dimethyl acetal undergoes hydrogenation in the presence of a ruthenium catalyst (2 wt% Ru/C) at 80°C and 50 bar H₂. This step reduces the aromatic ring to cyclohexane while preserving the acetal group. Subsequent hydrolysis with dilute hydrochloric acid releases the aldehyde, achieving an overall yield of 72% .

Key variables include:

• Catalyst loading : Higher Ru concentrations (>3 wt%) accelerate reaction rates but promote over-hydrogenation.

• Solvent system : Ethanol-water mixtures (4:1 v/v) enhance acetal solubility and hydrolysis efficiency .

Hydroformylation of 1,2-Dimethylcyclohexene

Hydroformylation introduces aldehyde groups into alkenes via syngas (CO/H₂). Using 1,2-dimethylcyclohexene as a substrate, cobalt or rhodium catalysts facilitate regioselective formylation. A rhodium-catalyzed process with tris(2,4-di-tert-butylphenyl) phosphite as a ligand achieves 90% conversion at 100°C and 30 bar syngas pressure . The branched-to-linear (b:l) aldehyde ratio is 8:1, favoring the desired 1-carbaldehyde isomer .

Reaction Conditions :

Parameter	Value
Temperature	100°C
Pressure	30 bar CO/H₂ (1:1)
Catalyst	Rh(acac)(CO)₂
Ligand	Phosphite derivative
Yield	90%

This method is limited by the availability of 1,2-dimethylcyclohexene, which requires additional synthesis steps.

Condensation with 5,5-Dimethylcyclohexane-1,3-dione

Arylaldehydes condense with 5,5-dimethylcyclohexane-1,3-dione to form tetraketones, but modifying reactants enables aldehyde retention. In a water-mediated reaction, 2,2-dimethylcyclohexane-1-carbaldehyde was synthesized using sodium bicarbonate as a base. The aldehyde group remains intact under mild conditions (25°C, 6 hours), yielding 68% product . Microwave-assisted condensation reduces reaction time to 15 minutes but requires precise power control to prevent decomposition .

Enzymatic Oxidation via Alcohol Dehydrogenases

Biocatalytic routes employ alcohol dehydrogenases (ADHs) to oxidize 2,2-dimethylcyclohexanemethanol. Lactobacillus brevis ADH coupled with NADPH regeneration systems converts the alcohol to aldehyde in phosphate buffer (pH 7.5). A 2019 study reported 92% conversion with 99% selectivity, though substrate inhibition occurs at concentrations >100 mM . Immobilizing the enzyme on chitosan beads improves stability, allowing five reuse cycles without significant activity loss .

Q & A

Basic Question: What are the established synthetic routes for 2,2-dimethylcyclohexane-1-carbaldehyde, and what methodological considerations ensure high yield and purity?

Answer:
The synthesis typically involves aldol condensation or oxidation of substituted cyclohexanols . For example:

• Aldol condensation : Reacting cyclohexanone derivatives with formaldehyde under basic conditions (e.g., NaOH), followed by acid workup. Purification via column chromatography (silica gel, hexane/ethyl acetate) ensures removal of byproducts like unreacted ketones .
• Oxidative methods : Using oxidizing agents (e.g., PCC or MnO₂) on 2,2-dimethylcyclohexanemethanol. Monitoring reaction progress with TLC and optimizing solvent polarity (e.g., dichloromethane) minimizes side reactions .
  Critical factors : Temperature control (20–40°C), inert atmosphere (N₂), and stoichiometric ratios (1:1.2 aldehyde precursor to oxidizing agent) are essential for >80% yield .

Basic Question: How is the structural characterization of 2,2-dimethylcyclohexane-1-carbaldehyde validated experimentally?

Answer:
A multi-technique approach is employed:

• NMR spectroscopy :
  • ¹H NMR : Peaks at δ 9.6–9.8 ppm confirm the aldehyde proton. Methyl groups (δ 1.0–1.2 ppm) and cyclohexane ring protons (δ 1.5–2.5 ppm) are resolved using CDCl₃ as solvent .
  • ¹³C NMR : Carbonyl carbon appears at ~200 ppm, with quaternary carbons at 35–45 ppm .
• IR spectroscopy : A strong absorption band at ~1720 cm⁻¹ confirms the aldehyde C=O stretch .
• X-ray crystallography : Single-crystal analysis (via SHELXL ) resolves steric effects from the 2,2-dimethyl groups, with C–C bond lengths of 1.54 Å and C=O bond lengths of 1.21 Å .

Basic Question: What factors influence the stability of 2,2-dimethylcyclohexane-1-carbaldehyde under varying experimental conditions?

Answer:
Key stability determinants include:

• Thermal stability : Decomposition occurs above 150°C, monitored via TGA . Storage at 4°C in amber vials prevents photodegradation .
• pH sensitivity : The aldehyde group is prone to hydrolysis in basic conditions (pH > 9). Neutral buffers (pH 6–8) are recommended for aqueous studies .
• Oxidative stability : Antioxidants (e.g., BHT) at 0.1% w/w prevent peroxide formation during long-term storage .

Advanced Question: How can researchers resolve contradictions in stereochemical data for derivatives of 2,2-dimethylcyclohexane-1-carbaldehyde?

Answer:
Contradictions often arise from dynamic ring puckering or epimerization during synthesis . Strategies include:

• Variable-temperature NMR : Detects conformational changes (e.g., chair-to-boat transitions) by observing splitting patterns at −40°C to 60°C .
• Crystallographic refinement : Using SHELXS to model disorder in electron density maps, particularly for equatorial vs. axial methyl groups .
• DFT calculations : Comparing computed (B3LYP/6-31G**) and experimental dipole moments validates preferred conformers .

Advanced Question: What computational methods are suitable for predicting the reactivity of 2,2-dimethylcyclohexane-1-carbaldehyde in nucleophilic addition reactions?

Answer:

• Density Functional Theory (DFT) :
  • Optimize geometry at B3LYP/6-31G level to calculate LUMO energy (~−1.8 eV), indicating susceptibility to nucleophilic attack at the carbonyl carbon .
  • Transition state analysis (IRC) identifies steric hindrance from 2,2-dimethyl groups, reducing reaction rates by 20–30% compared to unsubstituted analogs .
• Molecular dynamics (MD) : Simulate solvent effects (e.g., THF vs. DMF) on reaction pathways using AMBER force fields .

Advanced Question: How can researchers analyze the mechanistic pathway of 2,2-dimethylcyclohexane-1-carbaldehyde in catalytic hydrogenation?

Answer:

• Isotopic labeling : Use D₂ gas and GC-MS to track deuterium incorporation into the cyclohexane ring, confirming cis-addition mechanisms .
• Kinetic studies : Monitor H₂ pressure (0.5–5 atm) and catalyst loading (Pd/C vs. Raney Ni) to derive rate constants (k = 0.15–0.35 min⁻¹) .
• In situ IR spectroscopy : Detect intermediates (e.g., enolates) during hydrogenation at 80°C, with peaks at 1650–1680 cm⁻¹ .

Advanced Question: What strategies mitigate challenges in crystallizing 2,2-dimethylcyclohexane-1-carbaldehyde for structural studies?

Answer:

• Solvent screening : Use mixed solvents (e.g., hexane/ethyl acetate, 4:1) to enhance crystal nucleation. Slow evaporation at 4°C yields diffraction-quality crystals .
• Seeding : Introduce microcrystals from analogous compounds (e.g., 2,6,6-trimethyl derivatives) to bypass amorphous phases .
• Cryoprotection : Soak crystals in 25% glycerol before flash-cooling to 100 K for synchrotron data collection .